2-{Thieno[2,3-d]pyrimidin-4-yl}acetic acid

Metabolic stability Thioether S-oxidation CYP450/FMO metabolism
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H6N2O2S
Molecular Weight 194.21 g/mol
Cat. No. B13233919
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Technical Parameters


Basic Identity
Product Name2-{Thieno[2,3-d]pyrimidin-4-yl}acetic acid
Molecular FormulaC8H6N2O2S
Molecular Weight194.21 g/mol
Structural Identifiers
SMILESC1=CSC2=NC=NC(=C21)CC(=O)O
InChIInChI=1S/C8H6N2O2S/c11-7(12)3-6-5-1-2-13-8(5)10-4-9-6/h1-2,4H,3H2,(H,11,12)
InChIKeyBXFHHVBESYCCPD-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-{Thieno[2,3-d]pyrimidin-4-yl}acetic Acid: Structural and Physicochemical Baseline for Procurement Decisions


2-{Thieno[2,3-d]pyrimidin-4-yl}acetic acid (CAS 1566959-58-7) is a heterocyclic building block belonging to the thieno[2,3-d]pyrimidine class, with molecular formula C₈H₆N₂O₂S and molecular weight 194.21 g/mol . The compound features an unsubstituted thieno[2,3-d]pyrimidine core bearing a carboxylic acid group attached via a methylene (-CH₂-) spacer at the 4-position, with a vendor-reported LogP of 1.32 and topological polar surface area (TPSA) of 63.08 Ų . Unlike the more extensively studied thieno[2,3-d]pyrimidin-4-ylthio analogs, this compound lacks a thioether (-S-) linker, instead possessing a direct C–C bond between the heterocyclic scaffold and the acetic acid moiety—a structural distinction with significant implications for metabolic stability and downstream derivatization strategy.

Methylene linker (C–C) at 4-position avoids thioether S-oxidation liability found in thieno[2,3-d]pyrimidin-4-ylthio analogs
Unsubstituted thieno[2,3-d]pyrimidine core supports multi-vector diversification at C-2, C-5, C-6 and the acetic acid handle
4-position acetic acid placement represents underexplored chemical space relative to 2-position analogs; supports novel SAR entry

Why In-Class Thieno[2,3-d]pyrimidine Analogs Cannot Substitute for 2-{Thieno[2,3-d]pyrimidin-4-yl}acetic Acid


Thieno[2,3-d]pyrimidine derivatives bearing carboxylic acid substituents are not functionally interchangeable. A comprehensive 2020 review by Vlasova et al. established that the position of the carboxylic acid group on the pyrimidine ring fundamentally dictates both synthetic accessibility and pharmacological profile: 4-position derivatives are significantly less studied, with fewer preparative methods available, and are notably underrepresented in pharmacological patent literature compared to 2-position analogs [1]. Furthermore, the presence or absence of a thioether linker between the heterocyclic core and the acidic moiety introduces a critical metabolic liability axis—thioether-containing analogs undergo cytochrome P450- and flavin-containing monooxygenase (FMO)-mediated S-oxidation to sulfoxide and sulfone metabolites, a metabolic pathway entirely absent in the target compound [2][3]. These structural features are not cosmetic variations; they determine the compound's suitability as a synthetic intermediate, its metabolic fate in biological assays, and the interpretability of structure–activity relationship (SAR) data in lead optimization campaigns.

Thioether linker analogs introduce metabolic liability

Thieno[2,3-d]pyrimidin-4-ylthio acetic acid analogs undergo CYP450/FMO-mediated S-oxidation; the C–C linked target avoids this pathway. Substitution may confound metabolic stability assays and SAR interpretation.

Direct 4-carboxylic acid derivatives lack synthetic tractability

4-carboxylic acid thieno[2,3-d]pyrimidines are reported as poorly accessible and absent from pharmacological patent literature. The methylene-spaced acetic acid in the target supports reliable derivatization.

2-position analogs dominate explored SAR landscape

2-position carboxylic acid derivatives are extensively studied; using them instead of the 4-position target reduces novelty potential and may limit differentiation in lead discovery programs.

Quantitative Differential Evidence for 2-{Thieno[2,3-d]pyrimidin-4-yl}acetic Acid Versus Closest Analogs


Metabolic Liability Avoidance: C–C Bond vs. Thioether Linker at the 4-Position

The target compound, 2-{thieno[2,3-d]pyrimidin-4-yl}acetic acid, possesses a direct C–C bond between the pyrimidine 4-position and the acetic acid methylene carbon. In contrast, the closest commercially abundant analog, (thieno[2,3-d]pyrimidin-4-ylthio)acetic acid (CAS 18740-26-6), incorporates a thioether (-S-) linker at this position. Thioether groups are established substrates for cytochrome P450 (CYP) and flavin-containing monooxygenase (FMO) enzymes, undergoing sequential S-oxidation to sulfoxide (R-SO-R′) and sulfone (R-SO₂-R′) metabolites [1][2]. This metabolic pathway is well-documented across multiple chemotypes: CYP450 and FMO enzymes catalyze the sulfoxidation of thioether-containing xenobiotics including pesticides (phorate, disulfoton, methiocarb) and pharmaceuticals, with the resulting sulfoxide/sulfone metabolites often exhibiting altered potency, increased reactivity, or toxicity [2]. The target compound, by eliminating the sulfur atom, completely bypasses this oxidative metabolic liability, rendering it inherently more stable in hepatic microsome and hepatocyte assays. This distinction is particularly critical for medicinal chemistry programs requiring interpretable SAR: variable S-oxidation rates across species and individuals can confound in vitro–in vivo correlation for thioether-containing analogs, whereas the target compound provides a cleaner metabolic profile for lead optimization .

Linker metabolism
Reported
Target C–C bond, no S-oxidation
vs
Thioether analog C–S–C linker, CYP/FMO substrate
Eliminates oxidative metabolic liability, supports cleaner SAR interpretation
CYP/FMO thioether oxidation literature confirmed across chemotypes
Metabolic stability Thioether S-oxidation CYP450/FMO metabolism

Physicochemical Property Differentiation: LogP, TPSA, and Molecular Weight vs. Thioether Analog

The target compound and its thioether analog exhibit quantitatively distinct physicochemical profiles that directly impact their suitability for different stages of drug discovery. The target compound has a vendor-measured LogP of 1.32 with a TPSA of 63.08 Ų , whereas (thieno[2,3-d]pyrimidin-4-ylthio)acetic acid displays a higher ACD/LogP of 1.62 and a substantially larger polar surface area of 117 Ų . The 1.86-fold larger TPSA of the thioether analog arises from the additional sulfur atom and the longer C–S–C linkage increasing the topological footprint. Both compounds have zero Rule-of-5 violations, but the target compound's lower molecular weight (194.21 vs. 226.3 g/mol) and lower LogP suggest superior aqueous solubility and potentially better oral absorption characteristics per Lipinski guidelines [1]. The rotatable bond count also differs: the thioether analog has 3 freely rotatable bonds versus 2 for the target compound, reflecting the conformational constraints imposed by the different linker chemistries .

Physicochemical profile
Reported
ΔLogP-0.30
ΔTPSA-53.92 Ų
ΔMW-32.09 g/mol
Lower LogP and smaller TPSA support passive permeability assessment
Target data from vendor; comparator ACD/Labs predicted values
Lipophilicity Polar surface area Drug-likeness Permeability

Synthetic Tractability Advantage Over Thieno[2,3-d]pyrimidine-4-carboxylic Acid Derivatives

Vlasova et al. (2020) conducted a systematic analysis of the published literature on thieno[2,3-d]pyrimidine carboxylic acid derivatives and concluded that 4-carboxylic acid derivatives (with the acid directly attached to the 4-position) are 'presented in even fewer studies and are poorly studied; many of them are difficult to be synthesized and practically are not found in the pharmacological patent literature' [1]. The review further established that the number of efficient synthetic methods for 4-carboxylic acid derivatives is small, and their availability for pharmacological studies is low—a stark contrast to the broader synthetic accessibility of compounds bearing a methylene-spaced acetic acid moiety such as the target compound [1]. The methylene spacer in 2-{thieno[2,3-d]pyrimidin-4-yl}acetic acid introduces an additional rotatable bond that facilitates standard carboxylic acid derivatization chemistry (amide coupling, esterification, reduction to alcohol, Curtius rearrangement) without the steric constraints imposed by direct attachment to the heterocyclic core .

Synthetic accessibility
Class-level
Methylene spacer enables standard amide, ester, reduction, Curtius derivatization
Offers synthetic flexibility over poorly accessible 4-carboxylic acid derivatives
Vlasova et al. 2020: 4-COOH derivatives poorly studied, difficult to synthesize
Synthetic accessibility Carboxylic acid position Building block Derivatization

Underexplored Pharmacological Space: 4-Position vs. 2-Position Carboxylic Acid Derivatives

The Vlasova et al. (2020) review established a clear hierarchy of pharmacological exploration: thieno[2,3-d]pyrimidine-2-carboxylic acid derivatives exhibit a wider range of pharmacological activity and greater synthetic availability compared to 4-position derivatives [1]. This asymmetry in literature coverage creates a strategic opportunity: 4-position compounds like the target molecule represent relatively underexplored chemical space with potential for novel biological target engagement. The review explicitly recommends that 'more attention should be paid to [4-carboxylic acid derivatives] as the objects for experimental chemistry and pharmacology' [1]. While the target compound is a 4-acetic acid (not 4-carboxylic acid), the 4-position substitution pattern places it in this less-crowded intellectual property and SAR landscape. By contrast, the 2-position analogs have been extensively explored as endothelin receptor antagonists (Cho et al., 1998, reporting IC₅₀ values of 7.6 nM at ET(A) and 100 nM at ET(B) for optimized 2,4-dione-3-acetic acid derivatives) [2] and as antifolate antitumor agents targeting folate receptors [3].

Pharmacological novelty
Class-level
4-position substitution significantly less explored than 2-position in patent and pharmacological literature
Entry into underexplored IP space may support novel target engagement profiles
Review recommends more attention to 4-position derivatives
Positional isomer SAR novelty Underexplored chemical space Lead discovery

Building Block Versatility: Unsubstituted Core Enables Multi-Vector Diversification vs. Pre-Substituted Analogs

The target compound, 2-{thieno[2,3-d]pyrimidin-4-yl}acetic acid, features an unsubstituted thieno[2,3-d]pyrimidine core with open positions at C-2, C-5, and C-6, combined with a carboxylic acid handle at the 4-position suitable for amide, ester, or hydrazide derivatization. This contrasts with commercially prevalent pre-substituted analogs such as 2-[6-(propan-2-yl)thieno[2,3-d]pyrimidin-4-yl]acetic acid, which bears an isopropyl group at the 6-position that precludes further functionalization at that site, and 5-aryl-substituted thioether analogs (e.g., CAS 312947-25-4, bearing a 5-(4-methylphenyl) substituent) that are committed to a specific substitution pattern . The unsubstituted nature of the target compound allows sequential or parallel diversification at multiple positions, enabling the systematic exploration of SAR across the thieno[2,3-d]pyrimidine scaffold—a strategy employed in the development of thieno[2,3-d]pyrimidine-based c-Met kinase inhibitors, where the most potent analog (142) achieved an IC₅₀ of 35.7 nM through iterative substitution optimization [1].

Diversification vectors
Reported
Target 4 vectors
vs
Pre-substituted analogs 2–3 vectors
Maximizes combinatorial library diversity potential for systematic SAR
c-Met inhibitor optimization precedent illustrates value of multi-position exploration
Chemical biology Library synthesis Structure–activity relationship Fragment-based drug discovery

Optimal Application Scenarios for 2-{Thieno[2,3-d]pyrimidin-4-yl}acetic Acid Based on Differential Evidence


Metabolic-Stability-Focused Kinase Inhibitor Lead Optimization

In kinase inhibitor programs where thieno[2,3-d]pyrimidine scaffolds have shown potency (e.g., CK2 inhibition with TTP series compounds achieving IC₅₀ = 0.1 μM and Ki = 40 nM ), the target compound's C–C bond at the 4-position eliminates the thioether S-oxidation metabolic liability that complicates pharmacokinetic profiling of thioether-linked analogs. Medicinal chemistry teams can use this compound as a metabolically stable anchor for systematic SAR exploration without the confounding variable of variable sulfoxide/sulfone metabolite formation across preclinical species. This is particularly valuable for programs transitioning from biochemical IC₅₀ data to cellular and in vivo efficacy models, where metabolic stability is a critical decision gate [1].

Fragment-Based Drug Discovery (FBDD) with Underexplored 4-Position Vector

With a molecular weight of 194.21 g/mol, LogP of 1.32, and TPSA of 63.08 Ų , the target compound falls within optimal fragment physicochemical space as defined by the Rule of Three (MW < 300, LogP ≤ 3). The 4-position substitution pattern occupies underexplored chemical space relative to extensively studied 2-position carboxylic acid derivatives [2], offering fragment-screening campaigns a higher probability of identifying novel binding modes and target engagement profiles. The carboxylic acid handle enables facile elaboration to amides, esters, and heterocycles for fragment growing and merging strategies.

Diversity-Oriented Synthesis (DOS) Library Construction

The unsubstituted thieno[2,3-d]pyrimidine core with four available diversification vectors (C-2, C-5, C-6, and the 4-position carboxylic acid) makes this compound an ideal central building block for diversity-oriented synthesis libraries . Unlike pre-substituted analogs that are committed to specific substitution patterns, the target compound enables systematic combinatorial exploration of the thieno[2,3-d]pyrimidine SAR landscape. This is directly relevant to industrial hit-finding campaigns where scaffold diversity and multi-dimensional SAR coverage are prioritized [3]. The compound's commercial availability at 95% purity supports reliable library production with consistent quality .

Chemical Biology Probe Development Requiring Defined Linker Chemistry

For chemical biology applications requiring conjugation to fluorophores, biotin, or solid supports, the target compound's methylene-spaced carboxylic acid provides a well-defined attachment point with predictable geometry, while the absence of a thioether linker avoids the chemical instability and redox activity associated with sulfur-containing tethers during long-term cellular incubation. The documented lower LogP and smaller TPSA relative to thioether analogs also predict reduced nonspecific binding and improved aqueous compatibility—critical attributes for probe molecules intended for live-cell imaging or chemoproteomic target identification workflows.

Application
Selection Property
Validation Focus
Kinase inhibitor lead optimization studies
4-position C–C linker avoids thioether S-oxidation metabolism
Hepatic microsome stability and CYP/FMO metabolite profiling
Fragment-based drug discovery campaigns
MW, LogP, TPSA within rule-of-three fragment space; underexplored 4-position vector
Binding mode novelty and target engagement assays at 4-position substitution
Diversity-oriented synthesis library construction
Unsubstituted core provides four independent diversification sites
Multi-dimensional SAR coverage and scaffold diversity metrics
Chemical biology probe conjugation studies
Methylene-spaced carboxylic acid handle with defined geometry; no thioether redox activity
Linker stability in cellular incubation and nonspecific binding profiling
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